Cas no 1869510-57-5 (methyl 2-amino-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate)

• Product Name: methyl 2-amino-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate
• CAS No: 1869510-57-5
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6313130
• PubChem ID: 165800489
• Update Time: 2025-05-20

methyl 2-amino-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1122949
• methyl 2-amino-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate
• 1869510-57-5

• Inchi： 1S/C9H16N4O2/c1-6(2)8-11-5-13(12-8)4-7(10)9(14)15-3/h5-7H,4,10H2,1-3H3
• InChI Key： RQZUUUZMNCZXHL-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C=NC(C(C)C)=N1)N)=O

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83Ų

Additional information on methyl 2-amino-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate

Professional Introduction to Methyl 2-amino-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate (CAS No. 1869510-57-5)

Methyl 2-amino-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With the CAS number 1869510-57-5, this compound is a derivative of the well-known triazole class, which is widely studied for its antimicrobial and anti-inflammatory properties. The presence of multiple functional groups, including amino and ester moieties, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structure of Methyl 2-amino-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate features a propanoate backbone linked to an amino group at the second position and a substituted triazole ring at the third position. The triazole ring is further modified with a propyl group at the third position, enhancing its potential interactions with biological targets. This specific arrangement of functional groups suggests that the compound may exhibit multiple modes of action, making it an intriguing subject for medicinal chemistry studies.

In recent years, there has been growing interest in the development of novel antimicrobial agents due to the rise of drug-resistant pathogens. The triazole moiety, known for its broad-spectrum antimicrobial activity, has been extensively studied and incorporated into various therapeutic agents. The compound in question, Methyl 2-amino-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate, combines this well-established pharmacophore with additional functional groups that may enhance its efficacy and selectivity.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The amino group can participate in hydrogen bonding interactions with protein surfaces, while the ester moiety can undergo metabolic transformations that may reveal new bioactivities. Additionally, the propyl substituent on the triazole ring could influence the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular docking studies have shown that Methyl 2-amino-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate may interact with various enzymes and receptors involved in inflammatory pathways. These findings align with current research trends aimed at identifying novel therapeutic agents for chronic inflammatory diseases.

The pharmacokinetic properties of Methyl 2-amino-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate are also of great interest. Preliminary studies suggest that the compound exhibits moderate solubility in water and lipids, which could facilitate its absorption and distribution within the body. Furthermore, its stability under various physiological conditions makes it a promising candidate for further development into a drug candidate.

Another area of interest is the potential application of this compound in neurological disorders. The triazole ring has been reported to have neuroprotective effects in several preclinical models. The unique structural features of Methyl 2-amino-3-[3-(propan-2-y l)-1H - 1 , 2 , 4 - tri azol - 1 - yl ] pro pan o ate suggest that it may modulate neurotransmitter systems or interact with receptors involved in cognitive function and neurodegeneration.

In conclusion, Methyl 2-amino - 3 - [ 3 - ( pro pan - 2 - yl ) - 1 H - 1 , 2 , 4 - tri az ol - 1 - yl ] pro pan o ate ( CAS No . 1869510 -57 -5 ) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further investigation into antimicrobial , anti-inflammatory , and neurological applications . As computational methods continue to advance , researchers will be able to more efficiently explore the biological activity of such compounds , leading to faster development of novel therapeutic agents.